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Compound of Interest

Compound Name: Ethyl 5-bromo-2-hydroxybenzoate

Cat. No.: B1598527 Get Quote

An In-Depth Technical Guide to the Hazards and Safety of Ethyl 5-bromo-2-hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards and essential safety information

for Ethyl 5-bromo-2-hydroxybenzoate (CAS No: 37540-59-3). The information herein is

synthesized from authoritative safety data sheets and chemical databases to ensure technical

accuracy and promote a culture of safety in the laboratory. This document is intended for

professionals in research and drug development who handle this compound.

Chemical Identification and Properties
Ethyl 5-bromo-2-hydroxybenzoate is a brominated derivative of ethyl salicylate. Its chemical

structure and basic properties are fundamental to understanding its reactivity and potential

hazards.

Property Value Source

CAS Number 37540-59-3 [1][2]

Molecular Formula C₉H₉BrO₃ [2]

Molecular Weight 245.07 g/mol [2]

Physical Form Solid [2]
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Hazard Identification and GHS Classification
Ethyl 5-bromo-2-hydroxybenzoate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its acute toxicity and irritant properties.[1]

Signal Word:Warning[1][3]

Hazard Pictograms:

alt text

(GHS07)

alt text

(GHS06 - as per some suppliers for acute oral toxicity)[2]

Hazard Statements (H-codes):
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Code Statement Classification Source

H302 Harmful if swallowed
Acute Toxicity (Oral),

Category 4
[1][3]

H312
Harmful in contact

with skin

Acute Toxicity

(Dermal), Category 4
[1][3]

H332 Harmful if inhaled

Acute Toxicity

(Inhalation), Category

4

[1][3]

H315 Causes skin irritation

Skin

Corrosion/Irritation,

Category 2

[1]

H319
Causes serious eye

irritation

Serious Eye

Damage/Eye Irritation,

Category 2

[1]

H335
May cause respiratory

irritation

Specific Target Organ

Toxicity — Single

Exposure (Respiratory

Tract Irritation),

Category 3

[1]

Precautionary Statements (P-codes): A selection of key precautionary statements is provided

below. Always refer to the substance's Safety Data Sheet (SDS) for a complete list.

Prevention: P261, P264, P270, P271, P280[1][3]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P332+P313,

P337+P313[1]

Storage: P403+P233, P405[1]

Disposal: P501[1]

GHS Hazard Communication Workflow
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The following diagram illustrates the logical flow from hazard classification to the

communication of safety information for Ethyl 5-bromo-2-hydroxybenzoate.

Hazard Classification

Hazard Communication

User Action

H302

Harmful if swallowed

Pictograms GHS07 (Exclamation Mark)
 GHS06 (Skull and Crossbones)

Signal Word

Warning / Danger

H312

Harmful in contact with skin

H332

Harmful if inhaled

H315

Causes skin irritation

H319

Causes serious eye irritation

H335

May cause respiratory irritation

Precautionary Statements

P261, P280, P305+P351+P338, etc.

Wear Appropriate PPE

Safe Handling & Storage

Follow Emergency Protocols

Click to download full resolution via product page

Caption: GHS Classification and Communication Workflow for Ethyl 5-bromo-2-
hydroxybenzoate.

Safe Handling and Storage Protocols
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Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure

laboratory safety.

Engineering Controls
Ventilation: Handle this compound only in a well-ventilated area, preferably within a certified

chemical fume hood.[3] This is critical to minimize the risk of inhalation.[1]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)
A risk assessment should precede handling, but the following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

recognized standards (e.g., EU EN166 or US NIOSH).[5]

Skin Protection:

Gloves: Use chemically resistant, impervious gloves (e.g., nitrile rubber). Inspect gloves

for integrity before each use.

Lab Coat: A flame-retardant lab coat or chemical-resistant apron should be worn.[5]

Clothing: Ensure full coverage of legs and arms. Do not wear shorts or open-toed shoes.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

is required.[1]

Handling Procedures
The causality behind these procedures is to prevent personal contact and the creation of

hazardous dust or aerosols.

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.
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Dispensing:

Avoid generating dust.[1] If weighing the solid, do so in a fume hood or a ventilated

balance enclosure.

Use non-sparking tools to prevent ignition sources.[3]

General Practices:

Do not eat, drink, or smoke in the handling area.[1][3]

Avoid all personal contact, including inhalation.[1]

Keep the container tightly sealed when not in use.[3][4]

Wash hands thoroughly with soap and water after handling.[1]

Contaminated work clothes should be laundered separately before reuse.[1]

Storage Conditions
Proper storage is essential for maintaining the chemical's stability and preventing accidental

release.

Container: Store in the original, tightly sealed container.[1] Suitable containers include lined

metal cans or plastic pails.[1]

Environment: Keep in a cool, dry, and well-ventilated area.[3][4] Protect from environmental

extremes.[1]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[4] Also, keep

separate from foodstuff containers.[1]

Security: For larger quantities, consider storing in a locked cabinet or a designated,

controlled-access area.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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First-Aid Measures
The following protocols are based on standard chemical first-aid procedures and should be

followed while seeking immediate medical attention.

Eye Contact:

Immediately flush eyes with copious amounts of running water for at least 15 minutes.[1]

Ensure complete irrigation by keeping eyelids apart and moving them.[1]

Remove contact lenses if present and easy to do, but this should only be attempted by

skilled personnel.[1]

Seek immediate medical attention.[1]

Skin Contact:

Immediately flush the affected skin with running water (and soap if available).[1]

Remove all contaminated clothing and shoes.[4]

Seek medical attention if irritation develops or persists.[1]

Inhalation:

Remove the person from the contaminated area to fresh air.[1][4]

If breathing is difficult or has stopped, provide artificial respiration or oxygen as needed by

trained personnel.[4][6]

Keep the person warm and at rest.[6]

Seek immediate medical attention.[4]

Ingestion:

Do NOT induce vomiting.
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Rinse the mouth with water.[1]

Immediately give a glass of water.[1]

Call a poison control center or doctor immediately for treatment advice.[1]

Accidental Release Measures (Spills)
A spill of Ethyl 5-bromo-2-hydroxybenzoate is a moderate hazard.[1] The primary objectives

are to contain the spill, prevent exposure, and decontaminate the area safely.

Workflow for Spill Response:
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Initial Response

Containment & Cleanup

Decontamination & Reporting

Evacuate Immediate Area

Alert Others & Emergency Services

Remove Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill

Cleanup Procedure

DRY: Use dry cleanup methods (sweep, shovel, vacuum).
 Avoid generating dust.
 WET: Absorb with inert material.

Place in Labeled, Sealable Container for Disposal

Wash Spill Area with Water

Prevent Runoff into Drains

Dispose of Waste via Hazardous Waste Program

Report the Incident

Click to download full resolution via product page
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Caption: Step-by-step workflow for responding to an accidental spill of Ethyl 5-bromo-2-
hydroxybenzoate.

Fire-Fighting Measures
Flammability: The compound is non-combustible and not considered a significant fire risk;

however, containers may burn.[1]

Suitable Extinguishing Media: There are no restrictions on the type of extinguisher. Use

media suitable for the surrounding fire (e.g., water spray, carbon dioxide, dry chemical

powder).[1]

Hazardous Combustion Products: In a fire, may emit corrosive and toxic fumes, including

carbon oxides and hydrogen bromide.[4]

Advice for Firefighters:

Wear self-contained breathing apparatus (SCBA) and full protective gear.[1][4]

Cool fire-exposed containers with water spray from a protected location.[1]

Prevent fire-fighting water from entering drains or water courses.[1]

Toxicological and Ecological Information
Toxicological Summary: The primary toxicological concerns are acute effects from oral,

dermal, or inhalation exposure, as well as irritation to the skin, eyes, and respiratory system.

[1] Long-term chronic effects have not been thoroughly investigated, and exposure should be

minimized as a matter of good laboratory practice.[1]

Ecological Information: Data on the environmental impact is limited. As a precaution, prevent

the substance from entering drains, soil, or waterways.[1]

Disposal Considerations
All waste containing Ethyl 5-bromo-2-hydroxybenzoate must be treated as hazardous waste.
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Chemical Waste: Dispose of the chemical and any contaminated materials in a designated,

labeled hazardous waste container.[5] The container must be kept closed and stored in a

safe, secure location pending pickup by a licensed waste disposal contractor.[1]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.[5]

Regulatory Compliance: Disposal must be in accordance with all applicable local, state, and

federal regulations.[1] Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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